2-chloro-N-(3,4,5-trimethoxyphenyl)propanamide
Overview
Description
2-Chloro-N-(3,4,5-trimethoxyphenyl)propanamide, also known as 2-chloro-N-trimethoxyphenylpropionamide (2-CTPA), is an important intermediate in the synthesis of several compounds, including benzodiazepines, and has been studied extensively in recent years. It is a white crystalline solid that is soluble in water and has a melting point of 115-117°C. 2-CTPA is an aromatic amide derivative that has been used in a variety of applications, including as a reagent in organic synthesis and as a catalyst in the production of pharmaceuticals.
Scientific Research Applications
2-CTPA has been used in a variety of scientific research applications, such as as a reagent in organic synthesis, a catalyst in the production of pharmaceuticals, and a ligand in metal-catalyzed reactions. It has also been used as a building block in the synthesis of a variety of compounds, including benzodiazepines, and has been studied extensively in recent years.
Mechanism of Action
2-CTPA is an aromatic amide derivative that has been used in a variety of applications, including as a reagent in organic synthesis and as a catalyst in the production of pharmaceuticals. It acts as a ligand in metal-catalyzed reactions, in which it binds to a metal atom and facilitates the formation of a new bond. This allows for the formation of new compounds from existing molecules.
Biochemical and Physiological Effects
2-CTPA has been used in a variety of scientific research applications, and its effects on biochemical and physiological processes have been studied. It has been found to have anti-inflammatory and anti-oxidant effects, as well as the potential to modulate the activity of enzymes involved in the synthesis of neurotransmitters. It has also been shown to have a protective effect against oxidative stress and to have a positive effect on neuronal plasticity.
Advantages and Limitations for Lab Experiments
2-CTPA is a useful reagent for organic synthesis and has been used in a variety of laboratory experiments. Its advantages include its ease of synthesis, its low cost, and its stability in solution. However, it should be noted that it is not as soluble in organic solvents as some other compounds, and it may require additional purification steps in order to be used in experiments.
Future Directions
In the future, 2-CTPA could be used in the synthesis of more complex compounds, such as peptides and proteins. It could also be used to develop new drugs and treatments for diseases, such as cancer, Alzheimer’s, and Parkinson’s. Additionally, it could be used as a catalyst in the production of polymers and other materials. Finally, it could be used to study the effects of oxidative stress on cells and tissues, as well as to develop new methods of protecting against oxidative damage.
Synthesis Methods
2-CTPA can be synthesized in a two-step process. In the first step, the 2-chloro-N-(3,4,5-trimethoxyphenyl)acetamide is prepared by reacting 3,4,5-trimethoxyphenylacetamide with thionyl chloride in anhydrous tetrahydrofuran. The second step involves the reaction of the 2-chloro-N-(3,4,5-trimethoxyphenyl)acetamide with propionyl chloride in the presence of a base, such as potassium carbonate, to form 2-CTPA.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-N-(3,4,5-trimethoxyphenyl)propanamide involves the reaction of 3,4,5-trimethoxybenzylamine with chloroacetyl chloride in the presence of a base to form the intermediate 2-chloro-N-(3,4,5-trimethoxyphenyl)acetamide, which is then hydrolyzed to yield the final product.", "Starting Materials": [ "3,4,5-trimethoxybenzylamine", "chloroacetyl chloride", "base (e.g. triethylamine)", "water" ], "Reaction": [ "Step 1: Add 3,4,5-trimethoxybenzylamine to a solution of chloroacetyl chloride in anhydrous dichloromethane.", "Step 2: Add a base (e.g. triethylamine) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction with water and extract the organic layer with dichloromethane.", "Step 4: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Step 5: Hydrolyze the intermediate 2-chloro-N-(3,4,5-trimethoxyphenyl)acetamide with aqueous hydrochloric acid to yield 2-chloro-N-(3,4,5-trimethoxyphenyl)propanamide.", "Step 6: Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
1016810-65-3 |
Molecular Formula |
C12H16ClNO4 |
Molecular Weight |
273.7 |
Purity |
95 |
Origin of Product |
United States |
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